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Compound of Interest

Compound Name: Fmoc-D-4-Pal-OH

Cat. No.: B2389017

Fmoc-D-4-Pal-OH: A Technical Safety Guide

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Fmoc-D-4-Pal-OH, also known as Na-Fmoc-3-(4-pyridyl)-D-alanine, is a key building block in
peptide synthesis, prized for its ability to introduce a pyridyl side chain and D-amino acid
configuration into peptide sequences.[1] This non-natural amino acid derivative is instrumental
in the development of novel peptides with enhanced stability and unique biological activities.[1]
This guide provides a comprehensive overview of the material's safety data, physicochemical
properties, and handling protocols to ensure its safe and effective use in a laboratory setting.

Physicochemical and Safety Data at a Glance

For quick reference, the following tables summarize the key quantitative data for Fmoc-D-4-
Pal-OH.

Identifier Value Source
CAS Number 205528-30-9 [2][3]
Molecular Formula C23H20N204 [21[3114]
Molecular Weight 388.14 g/mol [2]
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Property Value Source
Appearance White to off-white solid/powder  [5][6]
Purity >97.0% to =298% [31I51[7]
Melting Point 198 - 203 °C [5]
Boiling Point 646.9°C at 760 mmHg

Flash Point 345°C

Storage Temperature 2-8°C or 4°C [B1I51[7]

Hazard Identification and Classification

Fmoc-D-4-Pal-OH is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.
GHSO07 (Harmful) Warning H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Source:

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict experimental protocols is crucial when working with Fmoc-D-4-Pal-OH to
minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A foundational aspect of safe handling involves the consistent use of appropriate Personal
Protective Equipment (PPE).
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Personal Protective Equipment (PPE)

Before Handling

Wear Nitrile Gloves
(Inspect Before Use)

tep 2

Wear Safety Goggles
or Face Shield

tep 3

[ Wear a Lab Coat j

Use N95/P1 Respirator
(If Dust is Generated)

Proceed with Handling

Click to download full resolution via product page
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Caption: Required Personal Protective Equipment workflow before handling Fmoc-D-4-Pal-
OH.

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is critical. The following
flowchart outlines the recommended steps.

First Aid Actions

Rinse Mouth with Water
Do Not Induce Vomiting

Flush Eyes with Water
as a Precaution

Exposure Type Inhalation = Skin Contact Eye Contact Ingestion

Wash with Soap
and Plenty of Water

Move to Fresh Air

Provide Artificial Respiration if Needed

Click to download full resolution via product page

Caption: First aid procedures for different types of exposure to Fmoc-D-4-Pal-OH.

Spill and Disposal Procedures

Proper containment and disposal of Fmoc-D-4-Pal-OH are essential to prevent environmental
contamination and further exposure.
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Spill Response -
P P Disposal Protocol
Spill Detected [ Unused Product and Wastej [ Contaminated Packaging ]
Evacuate Area if Necessary O_f'fer to a Licensed Dispose of as Unused Product
Disposal Company

i

Wear Appropriate PPE

:

Contain Spill
(Sweep up and Shovel)

:

Collect in Suitable,
Closed Containers

[ Decontaminate Spill Area j

Click to download full resolution via product page

Caption: Logical workflow for spill response and proper disposal of Fmoc-D-4-Pal-OH.

Fire-Fighting Measures
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In the event of a fire involving Fmoc-D-4-Pal-OH, appropriate extinguishing media should be
used.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

e Hazardous Combustion Products: Combustion may produce oxides of carbon (CO, CO2)
and nitrogen (NOXx).[8][9]

» Protection for Firefighters: Firefighters should use an approved/certified respirator or
equivalent.[9]

Storage and Stability

Proper storage is vital to maintain the integrity and stability of Fmoc-D-4-Pal-OH.

o Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place.[9]
Recommended storage temperatures are between 2-8°C or at 4°C.[3][5][7]

e Incompatible Materials: Keep away from heat and sources of ignition.[9]

 Stability: The material is stable under recommended storage conditions.

Toxicological and Ecological Information

To date, the chemical, physical, and toxicological properties of Fmoc-D-4-Pal-OH have not
been thoroughly investigated.[8] No data is available on its toxicity, persistence and
degradability, bioaccumulative potential, or mobility in soil.[8] Therefore, it should be handled
with the care due to a potentially hazardous chemical.

This technical guide is intended to provide comprehensive safety information for Fmoc-D-4-
Pal-OH. It is imperative that all users of this material familiarize themselves with this
information and adhere to all recommended safety protocols. Always consult the most up-to-
date Safety Data Sheet from your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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